N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide

• IUPAC Name: N-[(E)-3-(benzylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]-4-bromobenzamide
• InChI: InChI=1S/C23H18BrN3O4/c24-19-11-9-18(10-12-19)22(28)26-21(14-17-7-4-8-20(13-17)27(30)31)23(29)25-15-16-5-2-1-3-6-16/h1-14H,15H2,(H,25,29)(H,26,28)/b21-14+
• InChI Key: RCFALHHXXYMKFL-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C23H18BrN3O4
• Molecular Weight: 480.3 g/mol

Description

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide, also known as BNIPVB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been studied for its potential therapeutic applications in various fields, including cancer research and neuroscience. In cancer research, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide is not fully understood. However, it has been suggested that N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide may exert its therapeutic effects by modulating the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been found to induce apoptosis by activating caspase-3 and caspase-9. It also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF). In neurons, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide has been found to protect against oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide in lab experiments is its high potency and specificity. However, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide is also a highly toxic compound and requires careful handling. Additionally, the synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for research on N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide. One area of interest is the development of more efficient and cost-effective synthesis methods for N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide. Another area of interest is the investigation of the potential therapeutic applications of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide in other fields, such as cardiovascular and metabolic diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide and its effects on various signaling pathways and enzymes.

Synthesis Methods

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide can be synthesized through a multi-step process that involves the reaction of 4-bromobenzoyl chloride with benzylamine to form N-benzyl-4-bromobenzamide. This intermediate product is then reacted with 3-nitrostyrene to form the final product, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide. The synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-bromobenzamide is a complex process that requires expertise in organic chemistry.